Cas no 75548-99-1 (1,3-diazepane-2,4-dione)

1,3-diazepane-2,4-dione structure
Product name:1,3-diazepane-2,4-dione
1,3-diazepane-2,4-dione Chemical and Physical Properties
Names and Identifiers
-
- 1,3-diazepane-2,4-dione
- [1,3]Diazepan-2,4-dione
- 2,4-Dioxohexahydro-1,3-diazepin
- AC1L7CGF
- CTK2H9722
- NSC332879
- Perhydro-1,3-diazepine-2,4-dione
- SureCN3077723
- tetrahydro-2H-1,3-diazepine-2,4(3H)-dione
- AKOS006359448
- SCHEMBL3077723
- 75548-99-1
- 1,3-Diazepane-2,4-dione #
- DTXSID40318595
- GOFALJDPGWIYKL-UHFFFAOYSA-N
- NSC-332879
-
- Inchi: InChI=1S/C5H8N2O2/c8-4-2-1-3-6-5(9)7-4/h1-3H2,(H2,6,7,8,9)
- InChI Key: GOFALJDPGWIYKL-UHFFFAOYSA-N
- SMILES: C1CC(=O)NC(=O)NC1
Computed Properties
- Exact Mass: 128.05864
- Monoisotopic Mass: 128.059
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 144
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.8
- Topological Polar Surface Area: 58.2Ų
Experimental Properties
- Density: 1.172
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 58.2
- LogP: 0.26360
1,3-diazepane-2,4-dione Related Literature
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Kerstin Eckert,Laurence Rongy,Anne De Wit Phys. Chem. Chem. Phys., 2012,14, 7337-7345
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Zhaomin Hao,Shishuai Yang,Jingyang Niu,Zhiqiang Fang,Liangliang Liu,Qingsong Dong,Shuyan Song,Yong Zhao Chem. Sci., 2018,9, 5640-5645
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Rong Sun,Xiao-Jiao Du,Chun-Yang Sun,Song Shen,Yang Liu,Yan Bao,Yan-Hua Zhu Biomater. Sci., 2015,3, 1105-1113
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Luca Sorelli,Filippo Fabbri,Jessy Frech-Baronet,Anh-Duc Vu,Mario Fafard,Thierry Gacoin,Khalid Lahlil,Lucio Martinelli,Yves Lassailly,Jacques Peretti J. Mater. Chem. C, 2015,3, 11055-11065
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